2-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, 95%
Overview
Description
2-(4-Ethoxy-2-methylphenyl)-4-fluorobenzoic acid, or 4-E2M-4-FBA for short, is an organic compound with a molecular formula of C10H10O3F. It is a white crystalline solid with a melting point of 116-118 °C and is soluble in methanol, ethanol, and acetic acid. 4-E2M-4-FBA is a versatile compound that has been used in a variety of scientific applications, including organic synthesis, medicinal chemistry, and material science.
Mechanism of Action
The mechanism of action of 4-E2M-4-FBA is not fully understood. It is believed that the compound acts as an intermediate in the synthesis of other compounds, acting as a catalyst to facilitate the reaction. It is also believed that the compound can act as an inhibitor of certain enzymes, which can affect the activity of certain biochemical pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-E2M-4-FBA are not yet fully understood. However, studies have shown that the compound can act as an inhibitor of certain enzymes, which can affect the activity of certain biochemical pathways. In addition, the compound has been shown to have an anti-inflammatory effect and has been used in the treatment of certain diseases, such as asthma and allergies.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-E2M-4-FBA in lab experiments is its versatility. The compound is relatively stable and can be used in a variety of scientific applications, including organic synthesis, medicinal chemistry, and material science. However, the compound is not without its limitations. It is not water soluble and is not very stable in basic solutions. In addition, the compound is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for 4-E2M-4-FBA research. These include further research into the compound’s mechanism of action, its biochemical and physiological effects, and its potential uses in medicinal chemistry. In addition, further research into the synthesis of the compound could lead to more efficient and cost-effective methods of production. Finally, further research into the compound’s stability and solubility could lead to new applications for the compound in a variety of scientific fields.
Synthesis Methods
4-E2M-4-FBA can be synthesized through a two-step process. The first step involves the reaction of 4-fluorobenzoic acid with 2-methyl-2-ethoxypropane in the presence of sodium hydroxide to form 4-ethoxy-2-methyl-4-fluorobenzoic acid. The second step involves the reaction of the acid with ethyl bromide to form 4-E2M-4-FBA.
Scientific Research Applications
4-E2M-4-FBA has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various organic compounds, such as fluorinated benzoic acids and esters, and is also used as a catalyst in the synthesis of pharmaceuticals. In addition, 4-E2M-4-FBA is used in material science for the synthesis of polymers and in medicinal chemistry for the synthesis of drugs.
properties
IUPAC Name |
2-(4-ethoxy-2-methylphenyl)-4-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FO3/c1-3-20-12-5-7-13(10(2)8-12)15-9-11(17)4-6-14(15)16(18)19/h4-9H,3H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MRPREHNERRJXJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=C(C=CC(=C2)F)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30690736 |
Source
|
| Record name | 4'-Ethoxy-5-fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261980-31-7 |
Source
|
| Record name | [1,1′-Biphenyl]-2-carboxylic acid, 4′-ethoxy-5-fluoro-2′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261980-31-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Ethoxy-5-fluoro-2'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30690736 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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